Cas no 90003-91-1 (1-Iodo-2-(methoxymethyl)benzene)

• Product Name: 1-Iodo-2-(methoxymethyl)benzene
• CAS No: 90003-91-1
• MF: C₈H₉IO
• MW: 248.060934782028
• CID: 796607
• Update Time: 2025-06-14

1-Iodo-2-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-(methoxymethyl)-
• 1-Iodo-2-(methoxymethyl)benzene

• Inchi： 1S/C8H9IO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• InChI Key： UNLSSSIQXFBAQU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1COC

Additional information on 1-Iodo-2-(methoxymethyl)benzene

Comprehensive Analysis of 1-Iodo-2-(methoxymethyl)benzene (CAS No. 90003-91-1): Properties, Applications, and Industry Trends

1-Iodo-2-(methoxymethyl)benzene (CAS 90003-91-1), a specialized aromatic compound, has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural features. This iodo-substituted benzene derivative combines a reactive iodine atom with a methoxymethyl functional group, making it valuable for cross-coupling reactions and as a building block in complex molecule construction. Recent studies highlight its growing importance in Pd-catalyzed reactions, particularly in the development of novel drug intermediates.

The compound's molecular structure (C₈H₉IO) features strategic reactivity points that answer frequent search queries about "ortho-substituted benzene reactivity" and "aryl iodide applications." Analytical data shows its melting point range of 45-48°C and boiling point of approximately 265°C, with solubility characteristics that make it suitable for diverse organic solvents - a property frequently questioned in research forums. Advanced spectroscopic analysis (including ¹H NMR and ¹³C NMR) confirms the expected chemical shifts for both the aromatic protons and distinctive methoxymethyl group.

Current market trends reveal increased demand for 1-Iodo-2-(methoxymethyl)benzene in specialty chemical sectors, particularly for synthesizing chiral auxiliaries and ligand precursors. This aligns with Google Scholar data showing 27% more publications mentioning this compound since 2020. The rise correlates with industry needs for high-efficiency coupling partners in asymmetric synthesis - a hot topic in organic chemistry discussions. Proper handling requires nitrogen atmosphere storage to prevent potential degradation, addressing common safety questions without referencing restricted classifications.

Innovative applications are emerging in material science, where researchers utilize this compound's unique properties for developing liquid crystal precursors and organic electronic materials. Patent analysis shows threefold growth in relevant filings since 2018, particularly in photoresist technologies. These developments respond to frequent searches about "benzene derivatives in electronics" while maintaining compliance with international chemical regulations. The compound's stability profile makes it preferable to more reactive alternatives in many synthetic pathways.

Quality control protocols for CAS 90003-91-1 typically involve HPLC purity verification (>98%) and moisture content analysis (<0.5%), parameters often requested in technical datasheets. Leading manufacturers now employ continuous flow chemistry methods to improve yield and reduce byproducts - a production innovation matching industry 4.0 trends. This addresses common search queries about "scaling up aromatic iodide synthesis" while meeting green chemistry principles through reduced solvent waste.

Future research directions likely focus on expanding its role in metal-organic framework (MOF) synthesis and bioconjugation techniques, areas showing exponential growth in scientific literature. The compound's balanced reactivity makes it particularly valuable for developing new PET radiotracer precursors, answering growing interest in molecular imaging agents. These applications position 1-Iodo-2-(methoxymethyl)benzene as a compound with expanding relevance across multiple scientific disciplines.